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Compound of Interest

Compound Name: Ticarcillin sodium

Cat. No.: B1683155 Get Quote

An In-depth Technical Guide to the Chemical Properties and Structure of Ticarcillin Sodium

Introduction
Ticarcillin sodium is a semisynthetic, broad-spectrum carboxypenicillin antibiotic.[1] It exhibits

bactericidal activity against a wide range of Gram-positive and Gram-negative bacteria,

including aerobic and anaerobic species.[2][3] Its primary application is in the treatment of

moderate to severe infections, particularly those caused by susceptible strains of

Pseudomonas aeruginosa.[4][5] Ticarcillin is often combined with a β-lactamase inhibitor, such

as clavulanic acid, to extend its antibacterial spectrum to include β-lactamase-producing

bacteria.[2][6] This document provides a detailed overview of its chemical structure,

physicochemical properties, and mechanism of action, intended for researchers and drug

development professionals.

Chemical and Physical Properties
Ticarcillin sodium is typically supplied as a white to pale-yellow powder or crystalline solid.[3]

[6] It is highly soluble in water.[6]

Table 1: Physicochemical Properties of Ticarcillin Sodium
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Property Value References

Molecular Formula C₁₅H₁₄N₂Na₂O₆S₂ [3][7][8][9]

Molecular Weight 428.39 g/mol [3][10]

Alternate Molecular Weight 428.4 g/mol ; 430.41 g/mol [7][8][9][11]

CAS Number 4697-14-7; 29457-07-6 [3][5][8][11]

Appearance
White to light yellow powder or

crystals
[3]

Storage Temperature 2-8°C or -20°C [3][11]

UV/Vis. (λmax) 302 nm [5][11]

Topological Polar Surface Area 183 Å² [7][9]

Hydrogen Bond Donor Count 1 [9]

Hydrogen Bond Acceptor

Count
8 [9]

Rotatable Bond Count 3 [9]

Table 2: Solubility Data for Ticarcillin Sodium

Solvent Solubility References

Water
Highly soluble; 86 mg/mL (at

25°C)
[6][8]

PBS (pH 7.2) ~10 mg/mL [11]

DMSO
16-20 mg/mL; 86 mg/mL (at

25°C)
[8][11]

Dimethylformamide (DMF) 20 mg/mL [11]

Ethanol
~2 mg/mL (Slightly Soluble /

Insoluble)
[8][11]
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Note: Discrepancies in reported molecular weight and solubility may be due to variations in

experimental conditions or the specific salt form tested.

Chemical Structure and Identification
Ticarcillin's structure features a β-lactam ring fused to a thiazolidine ring, characteristic of the

penicillin core. The side chain, attached at the 6-position, is an α-carboxy-3-thienylacetyl group,

which is critical for its broad-spectrum activity.[12]

IUPAC Name: disodium;(2S,5R,6R)-6-[[(2R)-2-carboxylato-2-thiophen-3-ylacetyl]amino]-3,3-

dimethyl-7-oxo-4-thia-1-azabicyclo[3.2.0]heptane-2-carboxylate[7]

SMILES:CC1(--INVALID-LINK----INVALID-LINK--NC(=O)--INVALID-LINK--C(=O)[O-])C(=O)

[O-])C.[Na+].[Na+][7]

InChI Key:ZBBCUBMBMZNEME-QBGWIPKPSA-L[10]
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Chemical Structure of Ticarcillin Sodium
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Caption: 2D representation of Ticarcillin Sodium structure.
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**4. Mechanism of Action
As a β-lactam antibiotic, ticarcillin's mechanism of action is the inhibition of bacterial cell wall

synthesis.[4][6][13] This process is critical for maintaining the structural integrity of the bacterial

cell.[4]

Target Binding: Ticarcillin binds to and acylates the active site of penicillin-binding proteins

(PBPs).[4][13]

Enzyme Inhibition: PBPs are essential transpeptidases that catalyze the final step of

peptidoglycan synthesis: the cross-linking of peptide chains.[4] Ticarcillin's inactivation of

these enzymes prevents this crucial cross-linking.[6][7]

Cell Wall Disruption: The resulting peptidoglycan is improperly formed and structurally weak.

[4]

Cell Lysis: The compromised cell wall cannot withstand the internal osmotic pressure,

leading to cell lysis and bacterial death, which characterizes its bactericidal effect.[4][7]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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